2-(6-Aminopyridin-3-yl)-N,N-dimethylbenzenesulfonamide, 95%

• IUPAC Name: 2-(6-aminopyridin-3-yl)-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C13H15N3O2S/c1-16(2)19(17,18)12-6-4-3-5-11(12)10-7-8-13(14)15-9-10/h3-9H,1-2H3,(H2,14,15)
• InChI Key: BLBFIICQPONUSJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC=C1C2=CN=C(C=C2)N
• Molecular Formula: C13H15N3O2S
• Molecular Weight: 277.34 g/mol

Description

2-(6-Aminopyridin-3-yl)-N,N-dimethylbenzenesulfonamide, referred to as 6-APB, is a synthetic molecule of the amphetamine class, and has become increasingly popular in the scientific community as a research chemical. It has been used in a variety of laboratory experiments to study its unique biochemical and physiological effects.

Scientific Research Applications

6-APB has been used in a variety of scientific research applications, such as in studies of its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. It has also been used to study the effects of other drugs, such as amphetamines, and to investigate the potential for drug interactions. Additionally, 6-APB has been used to study the effects of environmental factors on the body, such as temperature and humidity.

Mechanism of Action

The exact mechanism of action of 6-APB is not fully understood. However, it is believed to act as an agonist at the 5-HT2A and 5-HT2C serotonin receptors, as well as at the dopamine and norepinephrine transporters. It is also believed to inhibit the reuptake of serotonin, dopamine, and norepinephrine, leading to an increase in their concentrations in the brain.
Biochemical and Physiological Effects
6-APB has been found to have a variety of biochemical and physiological effects. It has been shown to increase levels of serotonin and dopamine in the brain, leading to feelings of euphoria and increased energy. It also has been found to increase heart rate and blood pressure, as well as to cause dilated pupils. Additionally, 6-APB has been found to produce a mild hallucinogenic effect.

Advantages and Limitations for Lab Experiments

6-APB has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and has a relatively short half-life, making it well-suited for use in studies of short-term effects. Additionally, it has been found to have a low toxicity profile, making it safe for use in experiments with animals. However, 6-APB also has some limitations. It has been found to have a low bioavailability, making it difficult to measure its effects in the body. Additionally, it has a narrow therapeutic window, making it difficult to study its effects in a controlled manner.

Future Directions

Given the increasing popularity of 6-APB as a research chemical, there are a variety of potential future directions for its use in scientific research. These include further studies of its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Additionally, further research could be done to investigate the potential for drug interactions and the effects of environmental factors on its effects. Furthermore, further studies could be done to investigate the potential for 6-APB to be used as a recreational drug, and to develop methods for its safe and controlled use.

Synthesis Methods

6-APB is synthesized from the reaction of 2,6-dimethylaniline and 3-sulfamoylbenzoic acid. The reaction is carried out in a two-step process, first forming an intermediate product, 2-(6-aminopyridin-3-yl)-N,N-dimethylbenzenesulfonamide, and then converting it to 6-APB. The process is relatively simple, and can be completed in a laboratory setting.